Cas no 129136-59-0 (5'-Guanylic acid,7-oxide, disodium salt (9CI))

129136-59-0 structure
Product name:5'-Guanylic acid,7-oxide, disodium salt (9CI)
5'-Guanylic acid,7-oxide, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5'-Guanylic acid,7-oxide, disodium salt (9CI)
- disodium,[(2R,3S,4R,5R)-5-(2-amino-7-oxido-6-oxo-3H-purin-7-ium-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
- DTXSID20156078
- 129136-59-0
- 5'-Guanylic acid, 7-oxide, disodium salt, pentahydrate
- 7-Hydroxyguanosine 5'-monophosphate disodium salt pentahydrate
-
- Inchi: InChI=1S/C10H14N5O9P.2Na/c11-10-12-7-4(8(18)13-10)15(19)2-14(7)9-6(17)5(16)3(24-9)1-23-25(20,21)22;;/h2-3,5-6,9,16-17H,1H2,(H2,20,21,22)(H3,11,12,13,18);;/q;2*+1/p-2/t3-,5-,6-,9-;;/m1../s1
- InChI Key: HCMCUYXUKRYRAT-LGVAUZIVSA-L
- SMILES: [Na+].[Na+].O=P(OC[C@H]1O[C@@H](N2C=[N+]([O-])C3C(N=C(NC2=3)N)=O)[C@H](O)[C@@H]1O)([O-])[O-]
Computed Properties
- Exact Mass: 423.017
- Monoisotopic Mass: 423.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 616
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 220Ų
Experimental Properties
- Boiling Point: 898.7°C at 760 mmHg
- Flash Point: 497.3°C
- PSA: 235.07000
- LogP: -1.31740
5'-Guanylic acid,7-oxide, disodium salt (9CI) Related Literature
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
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